Cas no 15449-66-8 (Bicyclo2.2.1heptane-2,2-diyldimethanol)

• Product Name: Bicyclo2.2.1heptane-2,2-diyldimethanol
• CAS No: 15449-66-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD19982274
• CID: 209741
• PubChem ID: 85846
• Update Time: 2025-06-08

Bicyclo2.2.1heptane-2,2-diyldimethanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,2-dimethanol
• Bicyclo(2.2.1)heptane-2,2-dimethanol
• bicyclo[2.2.1]heptane-2,2-diyldimethanol
• MFCD19982274
• LS-08938
• EINECS 239-467-2
• norbornane-2,2-dimethanol
• [2-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]methanol
• 15449-66-8
• AKOS015998463
• [2-(HYDROXYMETHYL)BICYCLO[2.2.1]HEPTAN-2-YL]METHANOL
• RGXKKPWZFFCHNE-UHFFFAOYSA-N
• NS00052841
• 2,2-norbornanedimethanol
• DTXSID60934998
• SB84673
• [6-(hydroxymethyl)-6-bicyclo[2.2.1]heptanyl]methanol
• (Bicyclo[2.2.1]heptane-2,2-diyl)dimethanol
• SCHEMBL152170
• Bicyclo2.2.1heptane-2,2-diyldimethanol

• MDL： MFCD19982274
• Inchi： 1S/C9H16O2/c10-5-9(6-11)4-7-1-2-8(9)3-7/h7-8,10-11H,1-6H2
• InChI Key： RGXKKPWZFFCHNE-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC2CCC1C2

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1

Experimental Properties

• Density: 1.109
• Boiling Point: 291.5°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.518
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on Bicyclo2.2.1heptane-2,2-diyldimethanol

Comprehensive Introduction to Bicyclo[2.2.1]heptane-2,2-diyldimethanol (CAS No. 15449-66-8)

Bicyclo[2.2.1]heptane-2,2-diyldimethanol, with the CAS number 15449-66-8, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, material science, and pharmaceutical intermediates. This bicyclic diol derivative is characterized by its unique rigid bicyclic structure, which imparts exceptional thermal stability and mechanical properties to the materials it is incorporated into. Researchers and industry professionals are increasingly exploring its potential in high-performance polyurethane elastomers, epoxy resins, and coatings, where its dual hydroxyl functionality enables precise cross-linking and enhanced durability.

One of the most compelling aspects of Bicyclo[2.2.1]heptane-2,2-diyldimethanol is its role in sustainable material development. As the global demand for eco-friendly polymers and bio-based chemicals rises, this compound has been identified as a promising candidate due to its potential derivatization from renewable resources. Recent studies have highlighted its compatibility with green chemistry principles, particularly in reducing the environmental footprint of industrial processes. For instance, its incorporation into UV-curable coatings has shown remarkable energy efficiency, aligning with the growing trend of low-VOC (volatile organic compound) formulations.

In the pharmaceutical sector, Bicyclo[2.2.1]heptane-2,2-diyldimethanol serves as a critical chiral building block for synthesizing complex drug molecules. Its stereochemical rigidity makes it invaluable for designing enantioselective catalysts and active pharmaceutical ingredients (APIs). With the rise of personalized medicine and targeted drug delivery systems, researchers are leveraging its structural features to develop next-generation therapeutics with improved bioavailability and reduced side effects. The compound’s hydrophilic-lipophilic balance (HLB) further enhances its utility in drug formulation, addressing common challenges in solubility and stability.

From a synthetic chemistry perspective, the CAS 15449-66-8 compound offers versatility in functional group transformations. Its primary hydroxyl groups can be selectively modified to introduce ester linkages, ether bonds, or carbamate moieties, enabling tailored applications in specialty chemicals. Recent advancements in catalytic hydrogenation and enzymatic synthesis have further streamlined its production, reducing reliance on harsh reagents and improving yield. This aligns with the broader industry shift toward atom-efficient processes and circular economy models.

The growing interest in high-performance additives has also positioned Bicyclo[2.2.1]heptane-2,2-diyldimethanol as a key player in advanced composite materials. Its ability to enhance impact resistance and thermal degradation thresholds makes it ideal for aerospace, automotive, and electronics applications. For example, when integrated into thermoset matrices, it significantly improves dimensional stability under extreme conditions—a critical requirement for 5G infrastructure components and electric vehicle (EV) batteries.

In conclusion, Bicyclo[2.2.1]heptane-2,2-diyldimethanol (15449-66-8) exemplifies the convergence of innovation and sustainability in modern chemistry. Its multifaceted applications—from smart materials to life sciences—underscore its importance in addressing contemporary challenges. As research continues to unlock its potential, this compound is poised to play a pivotal role in shaping the future of industrial chemistry and material engineering.